Cas no 2229343-39-7 (1-amino-3-(2-chloroquinolin-3-yl)propan-2-ol)

• Product Name: 1-amino-3-(2-chloroquinolin-3-yl)propan-2-ol
• CAS No: 2229343-39-7
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 5835489
• PubChem ID: 165684228
• Update Time: 2025-05-24

1-amino-3-(2-chloroquinolin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-chloroquinolin-3-yl)propan-2-ol
• EN300-1992435
• 2229343-39-7

• Inchi： 1S/C12H13ClN2O/c13-12-9(6-10(16)7-14)5-8-3-1-2-4-11(8)15-12/h1-5,10,16H,6-7,14H2
• InChI Key： LQGLWYYHJJHWHI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)CC(CN)O

Computed Properties

• Exact Mass: 236.0716407g/mol
• Monoisotopic Mass: 236.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-amino-3-(2-chloroquinolin-3-yl)propan-2-ol

1-Amino-3-(2-chloroquinolin-3-yl)propan-2-ol: A Comprehensive Overview

The compound 1-amino-3-(2-chloroquinolin-3-yl)propan-2-ol (CAS No. 2229343-39-7) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a chloroquinoline moiety, which contribute to its diverse chemical properties and potential applications.

1-amino-3-(2-chloroquinolin-3-yl)propan-2-ol belongs to the class of amino alcohols, which are known for their versatile reactivity and ability to participate in various chemical transformations. The presence of the chloroquinoline ring introduces additional complexity to the molecule, as quinoline derivatives are well-known for their aromaticity and potential biological activity. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of anticancer agents and antimicrobial agents.

The synthesis of 1-amino-3-(2-chloroquinolin-3-yl)propan-2-ol involves a multi-step process that typically begins with the preparation of the chloroquinoline precursor. This is followed by nucleophilic substitution or coupling reactions to introduce the amino alcohol functionality. Researchers have explored various synthetic pathways, including microwave-assisted synthesis and catalytic methods, to optimize the yield and purity of this compound. These advancements have significantly improved the scalability of its production, making it more accessible for research and industrial applications.

One of the most promising applications of 1-amino-3-(2-chloroquinolin-3-y l)propan-2-o l lies in its potential as a building block for more complex molecules. Its amino alcohol functionality makes it an ideal candidate for forming peptide bonds or other bioactive structures. Recent studies have demonstrated its utility in the synthesis of bioactive peptides and small-molecule inhibitors, which are critical in drug development.

In addition to its role in organic synthesis, 1-amino - 3 -( 2 - chlor o quin olin - 3 - yl ) propan - 2 - ol has shown interesting properties in materials science. Its ability to form hydrogen bonds and coordinate with metal ions makes it a potential candidate for use in coordination polymers or metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From a pharmacological perspective, 1-amino - 3 -( 2 - chlor o quin olin - 3 - yl ) propan - 2 - ol has been investigated for its potential as an anticancer agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines, suggesting that it could serve as a lead compound for developing novel antitumor therapies. Furthermore, its ability to modulate key signaling pathways involved in cancer progression has been highlighted in recent research.

The toxicity profile of 1-amino - 3 -( 2 - chlor o quin olin - 3 - yl ) propan - 2 - ol has also been evaluated in several studies. While it demonstrates significant bioactivity, careful consideration must be given to its potential side effects and toxicity at higher doses. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic index.

In conclusion, 1-amino - 3 -( 2 - chlor o quin olin - 3 - yl ) propan - 2 - ol (CAS No. 2229343 - 397) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.